Cas no 82267-34-3 ((4-Bromo-3-oxo-butyl)-carbamic acid benzyl ester)

• Product name: (4-Bromo-3-oxo-butyl)-carbamic acid benzyl ester
• CAS No: 82267-34-3
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 2803477

(4-Bromo-3-oxo-butyl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (4-BROMO-3-OXO-BUTYL)-CARBAMIC ACID BENZYL ESTER
• AB69629
• 4-benzyloxycarbonylamino-1-bromo-2-butanone
• (4-Bromo-3-oxo-butyl)-carbamic acid benzyl ester

• Inchi： 1S/C12H14BrNO3/c13-8-11(15)6-7-14-12(16)17-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,16)
• InChI Key： ZODIUSPBGUKUAQ-UHFFFAOYSA-N
• SMILES： BrCC(CCNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4